2,2'-Bis(methanethiosulfonato)diethylpiperazine

• CAS: 1811-55-8

Core Science & Biosynthesis

Reactivity of 2,2'-Bis(methanethiosulfonato)diethylpiperazine with Cysteine Residues: A Guide to Covalent Cross-Linking for Structural Proteomics

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the reactivity and application of bifunctional methanethiosulfonate (MTS) reagents, using the novel cross-linker 2,2'-Bis(methanethiosulfonato)diethylpiperazine (B(MTS)DEP) as a representative molecule. We delve into the core chemical principles governing the highly specific and rapid reaction between the methanethiosulfonate group and the thiol of cysteine residues. The guide elucidates the mechanistic pathway of covalent cross-linking, discusses key kinetic considerations, and presents detailed, field-proven protocols for protein cross-linking experiments and subsequent analysis by mass spectrometry (XL-MS). By explaining the causality behind experimental choices, this document serves as an essential resource for researchers aiming to leverage cysteine-cysteine distance constraints to probe protein architecture, map interaction interfaces, and validate structural models in drug discovery and fundamental research.

Introduction to Methanethiosulfonate (MTS) Reagents

Methanethiosulfonate (MTS) reagents are a class of sulfhydryl-reactive compounds that have become indispensable tools in biochemistry and biophysics.[1] Their defining feature is the methanethiosulfonate group (-S-SO₂-CH₃), which reacts with exceptional speed and specificity with the thiol (sulfhydryl) group of cysteine residues.[2][3] This reaction, known as S-thiolation or alkanethiolation, results in the formation of a stable, yet reversible, disulfide bond.[1][4]

The reaction's high specificity stems from its mechanism, which requires a nucleophilic attack from an ionized thiol, or thiolate anion (R-S⁻), on one of the sulfur atoms of the MTS moiety.[1][5] At physiological pH, a fraction of cysteine residues exists in this more reactive thiolate form, making them prime targets for MTS reagents while minimizing off-target reactions with other amino acid side chains.[1] The reaction rate is directly influenced by the pKa of the cysteine thiol; a lower pKa means a higher concentration of the reactive thiolate at a given pH, leading to faster modification.[5][6]

This precise reactivity forms the basis of the Substituted Cysteine Accessibility Method (SCAM), a powerful technique that combines site-directed mutagenesis with chemical modification to map the topology of proteins, especially ion channels.[1][2] By systematically introducing cysteine residues and assessing their accessibility to various MTS reagents, researchers can infer detailed structural information, such as the physical dimensions and electrostatic potential of a channel pore.[2][4]

The Bifunctional Cross-linker: 2,2'-Bis(methanethiosulfonato)diethylpiperazine (B(MTS)DEP)

While monofunctional MTS reagents are used to probe single cysteine residues, bifunctional reagents like 2,2'-Bis(methanethiosulfonato)diethylpiperazine (B(MTS)DEP) are designed to covalently link two cysteine residues that are spatially proximal. B(MTS)DEP consists of a central piperazine scaffold with two diethyl arms, each terminating in a reactive MTS group. This architecture allows the molecule to act as a molecular ruler, creating a covalent bridge between two cysteines within a defined distance constraint.

The primary advantage of a bifunctional cross-linker is its ability to capture and stabilize protein conformations and protein-protein interactions.[7][8] By covalently linking two parts of a protein or two separate protein subunits, transient or weak interactions can be stabilized for subsequent analysis.[7] The resulting distance constraints are invaluable for computational modeling and for elucidating the three-dimensional organization of protein complexes.[9] This approach, known as cross-linking mass spectrometry (XL-MS), has emerged as a powerful technique for structural biology.[8][10]

Reaction Mechanism and Kinetics

The reaction of B(MTS)DEP with two cysteine residues proceeds as a two-step sequential S-thiolation.

• First S-thiolation Event: A deprotonated cysteine residue (Cys-A) on the protein surface initiates a nucleophilic attack on a sulfur atom of one of the MTS groups of B(MTS)DEP. This forms a mixed disulfide bond between Cys-A and the reagent, displacing the first methanesulfinate leaving group.

• Second S-thiolation Event: The now-tethered B(MTS)DEP molecule possesses a second, free MTS group. If a second cysteine residue (Cys-B) is within the spatial reach dictated by the linker's geometry and flexibility, its thiolate anion performs a second nucleophilic attack on the remaining MTS group. This forms the final, stable disulfide bridge between Cys-A and Cys-B via the B(MTS)DEP linker and releases the second methanesulfinate molecule.

Caption: Reaction mechanism of B(MTS)DEP with two cysteine residues.

Key Factors Influencing Reaction Kinetics:

• pH: The reaction is highly pH-dependent. Alkaline conditions (pH 7.5-8.5) favor the deprotonation of cysteine thiols to the more reactive thiolate form, thus increasing the reaction rate. However, excessively high pH can lead to hydrolysis of the MTS reagent.

• Reagent Concentration: According to the law of mass action, higher concentrations of the cross-linker will increase the rate of the initial modification. However, excessive concentrations can lead to unwanted side reactions, such as the dimerization of the reagent itself.[11][12]

• Cysteine Accessibility: Buried cysteine residues will react much more slowly or not at all compared to those on the protein surface.[4] The rate of modification can therefore provide information about the local environment of the cysteine.[4]

• Temperature and Incubation Time: Reactions are typically performed at 4°C to room temperature. Longer incubation times may be required for less accessible cysteines, but this also increases the risk of reagent degradation and other side reactions.

Experimental Protocols

The successful application of B(MTS)DEP requires careful planning and execution. The following protocols provide a robust framework for a typical cross-linking experiment followed by mass spectrometric analysis.

Protocol for Protein Cross-Linking with B(MTS)DEP

This protocol describes a general procedure for cross-linking a purified protein or protein complex.

Rationale: The goal is to achieve efficient cross-linking while preserving the native structure of the protein. The choice of buffer is critical; it must be free of thiol-containing reagents (like DTT or β-mercaptoethanol) which would quench the reaction, and primary amines (like Tris) if using an amine-reactive cross-linker in a parallel experiment. HEPES or phosphate buffers are excellent choices. A slightly alkaline pH is used to promote the formation of the reactive thiolate species.

Step-by-Step Methodology:

• Protein Preparation: a. Prepare the purified protein or protein complex in a thiol-free buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.5). b. The protein concentration should be optimized for the specific system, typically in the range of 1-10 µM. For studying protein-protein interactions, concentrations should be above the dissociation constant (Kd) of the complex. c. If existing disulfide bonds need to be targeted, they must first be reduced using a 10-fold molar excess of a reducing agent like Tris(2-carboxyethyl)phosphine (TCEP). Crucially, the TCEP must be completely removed via dialysis or a spin desalting column before adding the MTS reagent.[13]

• Reagent Preparation: a. Immediately before use, prepare a stock solution of B(MTS)DEP (e.g., 10-50 mM) in an anhydrous organic solvent such as DMSO or DMF. MTS reagents are susceptible to hydrolysis in aqueous solutions.[3]

• Cross-Linking Reaction: a. Add the B(MTS)DEP stock solution to the protein solution to achieve the desired final concentration. A 10- to 50-fold molar excess of cross-linker over total cysteine residues is a common starting point. b. Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C. The optimal time should be determined empirically.

• Quenching the Reaction: a. Stop the reaction by adding a thiol-containing reagent to scavenge any unreacted B(MTS)DEP. Add L-cysteine or β-mercaptoethanol to a final concentration of 20-50 mM. b. Incubate for an additional 15-20 minutes at room temperature.

• Sample Preparation for Analysis: a. The cross-linked sample is now ready for downstream analysis, such as SDS-PAGE to visualize cross-linked species (which will show higher molecular weight bands) or for proteolytic digestion for mass spectrometry.

Protocol for Analysis of Cross-Linked Products via XL-MS

Rationale: To identify the specific residues that have been cross-linked, the protein sample is digested into smaller peptides, which are then analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Specialized software is required to identify the complex spectra generated by two linked peptides.[7][8]

Caption: Experimental workflow for cross-linking mass spectrometry (XL-MS).

Step-by-Step Methodology:

• Denaturation, Reduction, and Alkylation: a. Denature the cross-linked protein sample in a solution containing 8 M urea. b. Reduce all disulfide bonds (including the newly formed ones, for certain analytical strategies) with DTT. c. Alkylate all free cysteines with an agent like iodoacetamide to prevent them from reforming disulfide bonds.[14] This step is crucial for simplifying the resulting peptide mixture.

• Proteolytic Digestion: a. Dilute the urea to less than 2 M to ensure enzyme activity. b. Digest the protein with a protease of known specificity, such as trypsin, overnight at 37°C. Trypsin cleaves after lysine and arginine residues.

• LC-MS/MS Analysis: a. Analyze the resulting peptide mixture using a high-resolution mass spectrometer coupled with liquid chromatography. b. The mass spectrometer will fragment the peptide ions and record the masses of the resulting fragments (MS/MS spectra).

• Data Analysis: a. Use specialized cross-link identification software (e.g., pLink, MeroX, Kojak) to search the MS/MS data. b. This software is designed to identify spectra that correspond to two different peptide sequences covalently linked by the mass of the B(MTS)DEP cross-linker.[7][10]

Data Analysis and Interpretation

The output of an XL-MS experiment is a list of identified cross-linked peptide pairs. The key piece of information is the precise location of the linked cysteine residues in the protein sequence. This information provides direct evidence that these two residues are in close proximity in the folded protein structure.

Interpreting Mass Data: The mass of the cross-linker itself is added to the combined mass of the two peptides it connects. For B(MTS)DEP, different types of modifications can be observed.

Modification Type	Description	Expected Mass Addition (Da)
Intramolecular Cross-link	B(MTS)DEP links two cysteines within the same protein chain.	Mass of B(MTS)DEP minus two protons.
Intermolecular Cross-link	B(MTS)DEP links two cysteines on different protein chains.	Mass of B(MTS)DEP minus two protons.
Monolink (Dead-end)	One end of B(MTS)DEP reacts with a cysteine, and the other end is quenched or hydrolyzed.	Mass of B(MTS)DEP + H₂O minus CH₃SO₂H.
Loop-link	B(MTS)DEP reacts with the same cysteine twice (unlikely but possible with flexible linkers).	Mass of B(MTS)DEP minus two protons.

These distance constraints can be used to:

• Build or validate de novo protein structure models.

• Dock protein subunits into the correct orientation within a larger complex.

• Characterize conformational changes that occur upon ligand binding or activation.[10]

Applications in Drug Development and Research

The ability to map spatial proximities makes B(MTS)DEP and similar reagents powerful tools in several research areas:

• Mapping Protein-Protein Interaction (PPI) Interfaces: Identifying the specific residues at the contact surface between two interacting proteins is critical for designing drugs that can modulate that interaction.[7][9]

• Characterizing Conformational Changes: Cross-linking can "trap" proteins in different functional states (e.g., active vs. inactive). Comparing the cross-linking patterns between these states reveals the molecular rearrangements that govern protein function.[10]

• Validating Allosteric Binding Sites: By cross-linking a cysteine near a putative allosteric site to a distant part of the protein, one can demonstrate long-range conformational coupling, a hallmark of allostery.

• Structural Elucidation of Dynamic or Flexible Proteins: For proteins that are difficult to crystallize or analyze by NMR, XL-MS provides low-resolution but highly valuable structural information.[8]

Troubleshooting and Considerations

• Reagent Instability: MTS reagents hydrolyze in aqueous solutions.[3] Always prepare stock solutions fresh in anhydrous DMSO and use them immediately.

• Low Cross-linking Yield: This may be due to inaccessible cysteine residues, incorrect pH, or insufficient reagent concentration. Consider optimizing these parameters. The protein concentration may also be too low to favor intermolecular cross-links.

• Unwanted Side Reactions: At high concentrations, MTS reagents can dimerize.[11][12] It is important to perform concentration-dependent titration experiments to find the optimal balance.

• Reagent Handling: MTS reagents should be stored in a desiccator at -20°C and warmed to room temperature before opening to prevent condensation of moisture.[3][4]

Conclusion

Bifunctional methanethiosulfonate reagents, exemplified by 2,2'-Bis(methanethiosulfonato)diethylpiperazine, represent a sophisticated chemical tool for the structural biologist and drug developer. Their high reactivity and specificity for cysteine residues allow for the precise installation of covalent cross-links, providing invaluable distance constraint data. When combined with the analytical power of mass spectrometry, this approach delivers critical insights into protein architecture, conformational dynamics, and the intricate network of protein-protein interactions that drive cellular function. By understanding the underlying chemistry and carefully implementing the protocols outlined in this guide, researchers can effectively harness the power of B(MTS)DEP to address complex biological questions.

References

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• 14. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Mapping protein-protein interactions using 2,2'-Bis(methanethiosulfonato)diethylpiperazine

An Application Guide to Mapping Protein-Protein Interactions Using 2,2'-Bis(methanethiosulfonato)diethylpiperazine (BMTDEP)

Authored by a Senior Application Scientist

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of 2,2'-Bis(methanethiosulfonato)diethylpiperazine (BMTDEP), a homobifunctional, sulfhydryl-reactive, and reducible cross-linking agent for the structural analysis of proteins and protein complexes.

Introduction: The Role of BMTDEP in Structural Proteomics

The intricate network of protein-protein interactions (PPIs) forms the basis of most cellular processes, from signal transduction to metabolic regulation.[1][2] Understanding the topology and dynamics of these interactions at a molecular level is paramount for deciphering biological function and for the rational design of therapeutics.[1][2][3] Cross-linking mass spectrometry (XL-MS) has emerged as a powerful technique to capture these interactions, providing distance constraints that help elucidate the three-dimensional architecture of protein complexes in their near-native states.[4][5][6]

The choice of cross-linking reagent is a critical determinant of success in an XL-MS experiment.[7] BMTDEP is a strategic choice for targeting cysteine residues. Its two methanethiosulfonate (MTS) reactive groups specifically target sulfhydryl groups, while its piperazine-based spacer provides a semi-rigid structure and favorable solubility properties.[][9] The resulting disulfide linkage is cleavable under reducing conditions, a key feature that simplifies mass spectrometry data analysis and increases the confidence of cross-link identification.[10][11]

This guide details the chemical principles, experimental workflows, and data analysis strategies for effectively using BMTDEP to map protein architecture and interaction interfaces.

Principle of the Method

Chemical Properties and Reaction Mechanism

BMTDEP is a homobifunctional cross-linker, meaning it has two identical reactive groups. Its key features are summarized below.

Feature	Description	Implication for XL-MS
Reactive Groups	Methanethiosulfonate (MTS) esters	Reacts specifically with sulfhydryl groups (-SH) on cysteine residues.
Spacer Arm	Diethylpiperazine	Provides a defined, semi-rigid spacer. The piperazine moiety can enhance water solubility.[][9][12][13]
Resulting Linkage	Disulfide bond (-S-S-)	The cross-link is cleavable with common reducing agents (e.g., DTT, TCEP).
Reactivity pH	Optimal at pH 7.0 - 8.5	Compatible with maintaining the native structure of most protein complexes.[14]

The cross-linking reaction proceeds via nucleophilic attack of a deprotonated cysteine thiol on one of the MTS groups. This forms a stable disulfide bond and releases a methanethiosulfonate leaving group. The process is repeated with the second MTS group, linking two cysteine residues that are within the cross-linker's spatial range.

Caption: Reaction mechanism of BMTDEP with two cysteine residues.

Rationale for Targeting Cysteine

While amine-reactive cross-linkers (targeting lysines) are more common, cysteine-targeted cross-linking offers distinct advantages:

• Sparsity: Cysteine is a less abundant amino acid than lysine. This leads to fewer potential cross-linking sites, reducing the complexity of the resulting peptide mixture and simplifying data analysis.

• Specificity: The resulting data provides highly specific distance constraints between defined points in the protein structure.

• Functional Probes: Cysteines are often located in functionally important regions such as active sites or protein-protein interfaces, making them excellent targets for probing structure-function relationships.

Experimental Design and Optimization

A successful XL-MS experiment requires careful planning and optimization. The goal is to maximize the formation of specific, intramolecular (within a single protein) and intermolecular (between interacting proteins) cross-links while minimizing non-specific aggregation.

Sample Preparation and Buffer Compatibility

• Protein Purity: Start with highly purified protein complexes. Contaminating proteins can lead to ambiguous or irrelevant cross-links, complicating data interpretation.[15]

• Buffer Selection: The reaction buffer is critical. It must be free of any primary amines (e.g., Tris) and, most importantly, free of reducing agents or free thiols (e.g., DTT, β-mercaptoethanol).

  • Recommended Buffers: HEPES or Phosphate-buffered saline (PBS) at a pH between 7.0 and 8.5 are excellent choices. This pH range ensures that a sufficient population of cysteine residues are in the reactive thiolate state (-S⁻) without globally denaturing the protein.

Optimizing Reaction Conditions

The optimal conditions must be determined empirically for each system.[7][16] We recommend performing a matrix of concentrations and incubation times, analyzing the results by SDS-PAGE to assess the degree of cross-linking.

Parameter	Starting Point	Optimization Range	Rationale & Considerations
Protein Concentration	1-5 µM	0.5 - 20 µM	Higher concentrations favor intermolecular cross-linking. Lower concentrations favor intramolecular cross-linking.[15]
BMTDEP:Protein Molar Ratio	50:1	10:1 to 500:1	A significant molar excess is needed to drive the reaction. Too high a ratio can cause protein precipitation or modification artifacts.[15][16]
Incubation Time	60 minutes	30 - 120 minutes	Longer times increase cross-linking yield but also risk sample degradation or aggregation.
Temperature	Room Temperature (20-25°C)	4°C to 37°C	Lower temperatures (4°C) can help preserve the stability of sensitive complexes, but may require longer incubation times.[16]

SDS-PAGE Analysis: After optimization, run samples on a non-reducing SDS-PAGE gel. Compare the lane with no cross-linker to the cross-linked samples. The appearance of new, higher-molecular-weight bands indicates successful cross-linking. A smear at the top of the gel suggests excessive cross-linking and aggregation.

Detailed Protocols

Protocol 1: In Vitro Cross-linking with BMTDEP

This protocol outlines the procedure for cross-linking a purified protein complex.

Materials:

• Purified protein complex (1-5 mg/mL) in a compatible buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.5)

• BMTDEP powder

• Anhydrous DMSO

• Quenching Solution: 100 mM N-ethylmaleimide (NEM) in reaction buffer

• Reaction Buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.5)

Procedure:

• Prepare BMTDEP Stock: Immediately before use, dissolve BMTDEP in anhydrous DMSO to prepare a concentrated stock solution (e.g., 20-50 mM). BMTDEP, like many cross-linkers, is moisture-sensitive.[15]

• Set up Reaction: In a microcentrifuge tube, combine your protein sample to a final concentration of 1-5 µM. Allow the sample to equilibrate at the desired reaction temperature (e.g., room temperature).

• Initiate Cross-linking: Add the BMTDEP stock solution to the protein sample to achieve the desired final molar excess. Mix gently but thoroughly by pipetting.

  • Expert Tip: To avoid precipitation, add the DMSO stock in small aliquots while gently vortexing the protein solution. The final DMSO concentration should ideally not exceed 5% (v/v).

• Incubate: Incubate the reaction for the optimized time (e.g., 60 minutes) at the chosen temperature.

• Quench Reaction: Stop the reaction by adding a quenching agent. Add NEM to a final concentration of 10-20 mM to cap any unreacted cysteine residues. Incubate for an additional 15 minutes at room temperature. This step prevents disulfide shuffling in subsequent steps.

• Verification (Optional): Take a small aliquot of the quenched reaction mixture, add non-reducing SDS-PAGE loading buffer, and analyze on a gel to confirm cross-linking.

• Sample Preparation for MS: The remainder of the sample is now ready for proteolytic digestion and mass spectrometry analysis.

Protocol 2: Sample Preparation for Mass Spectrometry

Materials:

• Urea (8 M in 100 mM Tris-HCl, pH 8.5)

• Tris(2-carboxyethyl)phosphine (TCEP)

• Iodoacetamide (IAA)

• Trypsin (mass spectrometry grade)

• Formic Acid (FA)

• C18 solid-phase extraction (SPE) cartridges

Procedure:

• Denaturation and Reduction: Add 8 M urea to the quenched cross-linking reaction to a final concentration of at least 6 M to denature the proteins. Add TCEP to a final concentration of 10 mM. Incubate at 37°C for 45 minutes. This crucial step cleaves the disulfide bond within the BMTDEP linker, separating the two cross-linked peptides.

• Alkylation: Add iodoacetamide (IAA) to a final concentration of 25 mM. Incubate for 30 minutes in the dark at room temperature. This step alkylates all cysteine residues, preventing them from reforming disulfide bonds.

• Digestion: Dilute the sample at least 4-fold with 100 mM ammonium bicarbonate to reduce the urea concentration to below 1.5 M. Add trypsin at a 1:50 to 1:100 (enzyme:protein, w/w) ratio and incubate overnight at 37°C.[16]

• Acidification and Desalting: Stop the digestion by adding formic acid to a final concentration of 1-2%. Desalt the peptide mixture using a C18 SPE cartridge according to the manufacturer's protocol. Elute the peptides and dry them in a vacuum centrifuge.

• Analysis: The sample is now ready for LC-MS/MS analysis.

Mass Spectrometry and Data Analysis Workflow

Identifying cross-linked peptides from a complex digest is a specialized bioinformatic challenge.[17]

Caption: General workflow for XL-MS data analysis.

LC-MS/MS Acquisition

High-resolution mass spectrometers (e.g., Orbitrap or TOF instruments) are essential for XL-MS to accurately measure the precursor mass of the cross-linked peptides.[18]

Data Analysis Software

Standard proteomics search engines are not equipped to identify cross-linked peptides. Specialized software is required.[17] Popular, academically available tools include:

• pLink 2: A widely used tool for identifying cross-linked peptides.

• MeroX & StavroX: Tools capable of identifying cross-links from both cleavable and non-cleavable cross-linkers.[19]

• xiSEARCH / xiVIEW: A suite of tools for searching and visualizing cross-linking data.[20]

These programs work by generating theoretical spectra for all possible peptide pairs linked by the cross-linker and matching them against the experimental MS/MS data. Because BMTDEP is a reducible cross-linker, data can be acquired in a way that specifically triggers fragmentation on peptides that were originally linked, simplifying identification.[10][11][21]

Data Interpretation and Visualization

The final output is a list of identified cross-linked residue pairs. This information serves as a set of distance constraints. For example, a cross-link between Cys50 of Protein A and Cys120 of Protein B indicates that these two residues are in close proximity in the context of the protein complex. This data can be:

• Mapped onto existing high-resolution structures to validate or refine protein-protein docking models.[4]

• Used as restraints in de novo computational modeling to build structural models of proteins or complexes for which no structure exists.[6]

• Visualized as network diagrams to provide a comprehensive overview of the interaction topology within a large complex.[20]

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
No/Low Cross-linking	- Inactive cross-linker (hydrolyzed).- Insufficient cross-linker concentration.- No accessible cysteine residues.- Presence of reducing agents in buffer.	- Prepare fresh BMTDEP stock in anhydrous DMSO.- Increase BMTDEP:protein molar ratio.- Confirm cysteine presence via sequence. Consider site-directed mutagenesis to introduce cysteines if none are accessible.- Perform buffer exchange into a thiol-free buffer.
Protein Precipitation/Aggregation	- Cross-linker concentration is too high.- Protein is unstable under reaction conditions.	- Reduce the BMTDEP:protein molar ratio.- Lower the reaction temperature (e.g., to 4°C) and/or shorten the incubation time.- Optimize protein concentration and buffer components (e.g., salt concentration).
Low Identification Rate in MS	- Low abundance of cross-linked peptides.- Inefficient digestion.- Incorrect parameters in search software.	- Consider an enrichment step for cross-linked peptides (e.g., size exclusion chromatography).- Ensure urea concentration is <1.5 M before adding trypsin.- Double-check all mass and modification parameters in the search engine, including the mass of BMTDEP-modified cysteines (after reduction and alkylation).

Conclusion

2,2'-Bis(methanethiosulfonato)diethylpiperazine is a powerful tool for probing protein structure and interactions. Its specificity for cysteine residues and the cleavable nature of the resulting disulfide bond provide a streamlined workflow for generating high-confidence structural data. By carefully optimizing reaction conditions and employing specialized data analysis software, researchers can leverage BMTDEP to gain valuable insights into the architecture of complex biological machinery, paving the way for a deeper understanding of cellular function and new opportunities in drug discovery.

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• Główka, M. L., & Wolszczak, W. (1993). Structure of a potential cross-linking reagent: 2,2'-bis(methoxymethylene)-2,2'-sulfonyldiacetonitrile. Journal of Crystallographic and Spectroscopic Research, 23, 19-22. Available at: [Link]

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• Max Perutz Labs. (n.d.). Sample preparation guidelines for MS-based cross-linking (XL-MS). Retrieved from [Link]

• ResearchGate. (2025). Regulation of Bombyx mori–BmNPV Protein Interactions: Study Strategies and Molecular Mechanisms. Retrieved from [Link]

• Wu, J., et al. (2024). Chain Extension of Piperazine in Ethanol: Synthesis of 2-(4-(2-(Phenylthio)ethyl)piperazinyl)acetonitriles and ACAT-1 Inhibitors. Molecules, 29(15), 3584. Available at: [Link]

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• Solomon, M. J., & Varner, E. R. (2019). Second-generation method for analysis of chromatin binding with formaldehyde–cross-linking kinetics. Journal of Biological Chemistry, 294(14), 5486-5498. Available at: [Link]

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• Budeac, A. V., et al. (2021). Novel Synthesized N-Ethyl-Piperazinyl-Amides of C2-Substituted Oleanonic and Ursonic Acids Exhibit Cytotoxic Effects through Apoptotic Cell Death Regulation. Molecules, 26(21), 6667. Available at: [Link]

• Google Patents. (2009). US7612229B2 - Industrial process for the synthesis of 2-substituted 1-(hydroxy-ethylidene)-1,1-bisphosfi- conic acids of high purity and the salts thereof.

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2,2'-Bis(methanethiosulfonato)diethylpiperazine application in mass spectrometry crosslinking

An In-Depth Guide to Cysteine-Proximity Mapping with 2,2'-Bis(methanethiosulfonato)diethylpiperazine (BDP-MTS) in Crosslinking Mass Spectrometry

Introduction: Beyond Lysine-Centric Structural Proteomics

Chemical crosslinking mass spectrometry (XL-MS) has become an indispensable tool for elucidating the three-dimensional architecture of proteins and protein complexes.[1][2][3] By covalently linking amino acids in close proximity, XL-MS provides distance constraints that can define protein-protein interaction interfaces, map conformational changes, and contribute to integrative structural modeling.[1][4] The field has been largely dominated by N-hydroxysuccinimide (NHS)-ester-based crosslinkers, which primarily target the primary amines of lysine residues.[5] While powerful, this lysine-centric approach leaves vast regions of protein structures unprobed, as lysine residues may be sparse or absent in critical domains.

To achieve a more comprehensive structural view, a diverse toolkit of crosslinkers with alternative residue specificities is essential. This guide focuses on a novel, thiol-reactive crosslinking agent, 2,2'-Bis(methanethiosulfonato)diethylpiperazine, which we will refer to as BDP-MTS. This reagent is designed for the specific and efficient crosslinking of cysteine residues. By targeting the sulfur chemistry of cysteines, BDP-MTS enables researchers to explore protein topology from a different and complementary perspective, providing crucial structural information that might otherwise be missed.

This document serves as a detailed application note and protocol for researchers, scientists, and drug development professionals. We will delve into the unique chemical properties of BDP-MTS, provide step-by-step experimental workflows, and offer guidance on data analysis, empowering you to integrate this powerful tool into your structural proteomics research.

Section 1: The BDP-MTS Crosslinker: Structure & Reactivity

A thorough understanding of the crosslinker's chemistry is fundamental to successful experimental design and data interpretation. BDP-MTS possesses a unique combination of a rigid, solubilizing spacer and highly specific, thiol-reactive functional groups.

Chemical Structure and Properties

BDP-MTS is a homobifunctional crosslinker, meaning it has two identical reactive groups. Its structure consists of three key components: a central piperazine ring, two ethyl spacers, and two methanethiosulfonate (MTS) reactive moieties.

• Full Chemical Name: N,N'-bis[2-(methanethiosulfonato)ethyl]piperazine

• Molecular Formula: C₁₀H₂₂N₂O₄S₄

• Monoisotopic Mass: 362.04624 Da

The Piperazine Core: A Rigid and Solubilizing Spacer

The central piperazine ring is a key feature of the BDP-MTS design. Unlike flexible alkyl chains found in common crosslinkers like DSS, the piperazine scaffold provides a more conformationally restricted and defined spacer length. This rigidity can lead to more precise distance constraints for structural modeling. Furthermore, the nitrogen atoms in the piperazine ring can be protonated under physiological pH, a feature known to improve the aqueous solubility of molecules, which can be advantageous when working with challenging protein complexes.[6][7]

The Methanethiosulfonate (MTS) Reactive Group: Specificity for Cysteines

The methanethiosulfonate (MTS) group is a highly efficient and specific electrophile for reacting with thiol groups (-SH), such as those on cysteine side chains. Under typical reaction conditions (pH 6.5-8.0), MTS reagents show minimal reactivity towards other amino acid side chains, making them ideal for targeted Cys-Cys crosslinking. This high specificity simplifies data analysis by dramatically reducing the search space for potential crosslinked sites.

Reaction Mechanism

The crosslinking reaction proceeds via a two-step nucleophilic substitution. Each MTS group reacts with a deprotonated cysteine (thiolate anion) to form a stable disulfide bond. For each bond formed, a molecule of methanesulfinic acid is released as a byproduct. The final crosslink consists of the piperazine-based spacer covalently linking two cysteine residues via disulfide bridges.

Caption: Reaction mechanism of BDP-MTS with two cysteine residues.

Key Crosslinker Specifications for Data Analysis

Accurate mass values are critical for the identification of crosslinked peptides by search algorithms.

Parameter	Value	Description
Full Crosslinker Mass	362.04624 Da	Monoisotopic mass of the intact BDP-MTS reagent.
Crosslink Remnant Mass	204.07549 Da	Mass added to the pair of peptides after crosslinking and loss of two CH₃SO₂H groups.
Dead-End Modification	283.02551 Da	Mass of a hydrolyzed MTS group (-S-OH) plus the rest of the linker attached to a single peptide.
Specificity	Cysteine (C)	Reacts with free thiol groups.

Section 2: Experimental Design & Protocols

The following section provides a comprehensive workflow and detailed protocols for using BDP-MTS. The key to success with a Cys-reactive crosslinker is careful management of protein thiol groups throughout the procedure.

Workflow Overview

The overall experimental process involves protein preparation, the crosslinking reaction, enzymatic digestion, enrichment of the crosslinked species, and finally, analysis by LC-MS/MS.

Caption: General experimental workflow for BDP-MTS crosslinking.

Materials and Reagents

• Crosslinker: BDP-MTS, dissolved in a dry, water-miscible organic solvent like DMSO to prepare a fresh, concentrated stock solution (e.g., 25-50 mM).

• Protein Sample: Purified protein or protein complex at a suitable concentration (typically 0.5-5 mg/mL).

• Reaction Buffer: A buffer with a pH between 6.5 and 8.0, such as HEPES or PBS. Avoid buffers containing primary amines (e.g., Tris) if there is any possibility of side-reactions, and ensure no thiols are present.

• Reducing Agent: Tris(2-carboxyethyl)phosphine (TCEP). TCEP is preferred over DTT as it is more stable and does not need to be removed as stringently prior to alkylation steps later on.

• Reducing Agent Removal: Desalting columns or buffer exchange devices (e.g., Zeba™ Spin Desalting Columns).

• Quenching Reagent: A thiol-containing compound like L-cysteine or β-mercaptoethanol to consume excess BDP-MTS.

• Denaturation/Alkylation Buffer: e.g., 8 M Urea or 6 M Guanidine-HCl in a suitable buffer.

• Alkylation Reagent: Iodoacetamide (IAA) or Chloroacetamide (CAA).

• Protease: Sequencing-grade trypsin or other suitable protease.

• Enrichment: Size exclusion chromatography (SEC) or strong cation exchange (SCX) columns/tips.[8][9]

Protocol 1: Crosslinking of Purified Proteins/Protein Complexes

This protocol is a starting point and should be optimized for each specific biological system.

Step A: Protein Preparation and Reduction (if necessary)

• Rationale: To ensure that target cysteines are available for crosslinking, any existing disulfide bonds within or between proteins must be reduced.

• If your protein contains internal disulfide bonds that need to be available for crosslinking, add TCEP to a final concentration of 1-5 mM.

• Incubate at room temperature for 30-60 minutes.

• CRITICAL STEP: Completely remove the TCEP. Use a desalting column or perform buffer exchange into the desired Reaction Buffer. Failure to remove the reducing agent will quench the BDP-MTS crosslinker.

Step B: BDP-MTS Crosslinking Reaction

• Rationale: The concentration of the crosslinker must be optimized to favor single-crosslink events (one crosslinker connecting two peptides) over extensive protein aggregation.

• Prepare a fresh stock solution of BDP-MTS in DMSO.

• Add the BDP-MTS stock solution to the protein sample. A good starting point is a 20-50 fold molar excess of BDP-MTS over the protein. Optimization is key; test a range of concentrations (e.g., 0.5 mM, 1 mM, 2 mM final BDP-MTS concentration).

• Incubate the reaction for 30-60 minutes at room temperature or 4°C. Lower temperatures can help maintain the stability of sensitive complexes.

Step C: Quenching and Sample Preparation for Digestion

• Rationale: The reaction is stopped by adding a small molecule with a free thiol, which consumes any unreacted BDP-MTS.

• Add a quenching reagent (e.g., L-cysteine or β-mercaptoethanol) to a final concentration of 20-50 mM.

• Incubate for 15-20 minutes at room temperature.

• Proceed immediately to denaturation and digestion. The crosslinked sample can be visualized on an SDS-PAGE gel, where higher molecular weight bands corresponding to crosslinked species should be visible.

Protocol 2: Proteolytic Digestion

• Add Urea to the quenched sample to a final concentration of 8 M to denature the proteins.

• To cap any remaining free cysteines (those that did not crosslink or were not originally reduced), add Iodoacetamide (IAA) to a final concentration of 20 mM. Incubate in the dark for 30 minutes.

• Dilute the sample with an appropriate buffer (e.g., 50 mM ammonium bicarbonate) to reduce the Urea concentration to below 1.5 M. This is crucial for trypsin activity.

• Add sequencing-grade trypsin at a 1:20 to 1:50 (w/w) protease-to-protein ratio.

• Incubate overnight at 37°C.

• Acidify the reaction with formic acid or trifluoroacetic acid to a final concentration of 0.5-1% to stop the digestion.

• Desalt the peptide mixture using a C18 StageTip or similar reversed-phase cleanup method.

Protocol 3: Enrichment of Crosslinked Peptides

• Rationale: Crosslinked peptides are typically present in very low abundance compared to linear (unmodified) peptides.[10] Enrichment significantly increases the chances of their detection by mass spectrometry.[5][8]

• Option A: Size Exclusion Chromatography (SEC): This method separates peptides based on size. Since crosslinked peptides (two peptides linked together) are larger than linear peptides, they will elute earlier from an SEC column.[11]

• Option B: Strong Cation Exchange (SCX) Chromatography: This method separates peptides based on charge. At low pH, crosslinked peptides often carry a higher positive charge than the average linear peptide, causing them to bind more strongly to the SCX resin and elute at higher salt concentrations.[8][9]

Section 3: Mass Spectrometry & Data Analysis

LC-MS/MS Acquisition Strategy

Analysis of crosslinked peptides requires a high-resolution mass spectrometer.

• Instrumentation: An Orbitrap-based instrument (e.g., Orbitrap Fusion Lumos, Orbitrap Exploris) is highly recommended for its high resolution and mass accuracy.[8][12]

• Data Acquisition: Employ a data-dependent acquisition (DDA) method. It is beneficial to preferentially select precursor ions with higher charge states (≥3+ or 4+) for fragmentation, as crosslinked peptides tend to be more highly charged.[13]

• Fragmentation: Higher-energy collisional dissociation (HCD) is a common and effective fragmentation method.

Database Search Parameters for BDP-MTS

The digested and enriched sample is analyzed using specialized software designed for crosslinked peptides. Below are the key parameters to define for BDP-MTS.

Parameter	Setting	Rationale
Software	MeroX, XlinkX, pLink, etc.	Specialized algorithms are required to handle the complexity of matching spectra from two different peptides.[11][14][15]
Crosslinker Name	User-defined (e.g., BDP-MTS)	---
Crosslinker Mass	204.07549	This is the mass of the remnant that links the two peptides.
Specificity Site 1	C	Defines Cysteine as the reactive residue.
Specificity Site 2	C	Defines Cysteine as the reactive residue.
Enzyme	Trypsin/P	Specify the protease used for digestion.
Max. Missed Cleavages	2-3	Allows for peptides that were not perfectly cleaved.
Static Modifications	Carbamidomethyl (C): +57.02146 Da	For alkylation of non-crosslinked cysteines with IAA.
Variable Modifications	Oxidation (M): +15.99491 Da	Methionine oxidation is a common artifact.
Precursor Mass Tol.	≤ 10 ppm	For high-resolution MS1 data.
Fragment Mass Tol.	≤ 20 ppm	For high-resolution MS2 data.

Section 4: Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
No/Low Crosslinking Yield	Inactive crosslinker; Insufficient protein concentration; Reducing agent not fully removed; Cysteines are not accessible or present.	Use fresh BDP-MTS stock; Concentrate protein sample; Ensure complete removal of TCEP/DTT via buffer exchange; Confirm Cys availability via sequence or prior experiments.
Extensive Aggregation	Crosslinker concentration is too high.	Perform a titration of BDP-MTS concentration to find the optimal level that favors intra- and inter-molecular crosslinks over aggregation.
Few Crosslink IDs	Low abundance of crosslinked peptides; Incorrect search parameters.	Implement an enrichment strategy (SEC or SCX); Double-check all mass and specificity parameters in the search software.
Only Dead-End IDs	Low protein concentration; Steric hindrance preventing the second reaction.	Increase protein concentration; This may also be a true reflection of the protein's structure where cysteines are near the surface but not near other cysteines.

Conclusion

2,2'-Bis(methanethiosulfonato)diethylpiperazine (BDP-MTS) is a valuable addition to the chemical crosslinking toolkit. Its high specificity for cysteine residues allows for targeted structural interrogation, providing data that is orthogonal and complementary to traditional lysine-based approaches. The rigid piperazine core offers the potential for more defined distance restraints, while its thiol-reactive MTS groups enable the exploration of protein regions rich in cysteines, such as catalytic sites, metal-binding domains, and dimer interfaces stabilized by disulfide bonds. By following the protocols and guidelines presented here, researchers can effectively leverage BDP-MTS to gain deeper insights into the complex molecular architecture of their proteins of interest.

References

• Characterization of protein crosslinks via mass spectrometry and an open-modification search strategy - PMC. (n.d.).
• Nonprotein Based Enrichment Method to Analyze Peptide Cross-Linking in Protein Complexes - PMC. (n.d.).
• Enrichment Strategies for Improving Mass Spec Analysis of Chemically Crosslinked Peptides - ThermoFisher. (n.d.).
• An Optimized Enrichment Strategy for Improved Mass Spec Analysis of Chemically Crosslinked Peptides. (n.d.).
• Crosslinking - Mass Spec Studio. (n.d.).
• Optimization of Crosslinked Peptide Analysis on an Orbitrap Fusion Lumos Mass Spectrometer - Thermo Fisher Scientific. (n.d.).
• Leitner, A., Faini, M., & Aebersold, R. (2015). Crosslinking and Mass Spectrometry : An Integrated Technology to Understand the Structure and Function of Molecular Machines. Konstanzer Online-Publikations-System (KOPS).
• Fritzsche, R., et al. (2016). Enrichment of Cross-Linked Peptides Using Charge-Based Fractional Diagonal Chromatography (ChaFRADIC). Journal of Proteome Research.
• Götze, M., et al. (2024). A Workflow for Improved Analysis of Cross-Linking Mass Spectrometry Data Integrating Parallel Accumulation-Serial Fragmentation with MeroX and Skyline. Analytical Chemistry.
• O'Reilly, F. J., & Rappsilber, J. (2023). Cross-linking mass spectrometry for mapping protein complex topologies in situ. Essays in Biochemistry.
• Zebian, N., & Zan-Kremer, M. (2021). A Crosslinking Mass Spectrometry Protocol for the Structural Analysis of Microtubule-Associated Proteins. PubMed.
• Pan, D., et al. (2018). Simplified Protocol for Cross-linking Mass Spectrometry Using the MS-Cleavable Cross-linker DSBU with Efficient Cross-link Identification. ResearchGate.
• Zebian, N., & Zan-Kremer, M. (2021). A Crosslinking Mass Spectrometry Protocol for the Structural Analysis of Microtubule-Associated Proteins. Springer Nature Experiments.
• Ser, Z., Cifani, P., & Kentsis, A. (2019). Optimized cross-linking mass spectrometry for in situ interaction proteomics. EMBL-EBI.
• Scarpino, A., et al. (2022). PROTACs bearing piperazine-containing linkers: what effect on their protonation state?. RSC Medicinal Chemistry.
• Scarpino, A., et al. (2022). PROTACs bearing piperazine-containing linkers: what effect on their protonation state? - PMC. RSC Medicinal Chemistry.
• Kalkhof, S., & Sinz, A. (2008). Cross-Linking and Mass Spectrometry Methodologies to Facilitate Structural Biology: Finding a Path through the Maze - PMC. Analytical and Bioanalytical Chemistry.
• Fischer, F., & Rappsilber, J. (n.d.). Structural Analysis of Protein Complexes by Cross-Linking and Mass-Spectrometry.

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• 15. PRIDE - PRoteomics IDEntifications Database [ebi.ac.uk]

Application Note: Probing Ion Channel Conformational Dynamics Using 2,2'-Bis(methanethiosulfonato)diethylpiperazine

Introduction & Mechanistic Rationale

Ion channels are highly dynamic macromolecular machines that undergo rapid, coordinated conformational changes—transitioning between resting, open, and desensitized states—in response to physiological stimuli. Capturing these transient architectures is a formidable challenge in structural biology and pharmacology. While techniques like cryo-electron microscopy provide high-resolution static snapshots, the Substituted Cysteine Accessibility Method (SCAM) paired with bifunctional cross-linkers offers a dynamic, functional readout of these movements in living cells 1.

Among the specialized cross-linkers used in SCAM, 2,2'-Bis(methanethiosulfonato)diethylpiperazine (CAS: 1811-55-8) provides distinct structural advantages. Traditional alkanediyl bifunctional methanethiosulfonates (e.g., MTS-2-MTS to MTS-17-MTS) possess highly flexible aliphatic chains. This flexibility allows them to snake through irregular protein cavities, which can yield ambiguous distance constraints during structural mapping 2.

In contrast, the incorporation of a diethylpiperazine core introduces a sterically bulky, semi-rigid spacer. The Causality of Choice: This structural rigidity minimizes the entropic penalty upon cross-linking and enforces a strict, predictable geometric constraint between the two reactive methanethiosulfonate groups. When a cross-link successfully forms, it definitively maps the spatial proximity of two engineered cysteines, making it an invaluable tool for mapping critical gating interfaces, such as the finger-thumb domains in Acid-Sensing Ion Channels (ASICs) or Epithelial Na+ Channels (ENaC) 3.

Mechanistic pathway of state-dependent ion channel cross-linking using bifunctional MTS reagents.

Experimental Design: Building a Self-Validating System

To ensure high scientific trustworthiness, any observed change in channel gating upon application of 2,2'-Bis(methanethiosulfonato)diethylpiperazine must be rigorously validated. The methanethiosulfonate moiety reacts specifically with free sulfhydryl groups to form a mixed disulfide bond from within the water-filled ion conducting pathway or extracellular domains 4. However, a reaction does not inherently guarantee a cross-link.

A robust experimental design relies on three control pillars:

• The Monofunctional Control: Comparing the bifunctional piperazine cross-linker to a monofunctional equivalent. If the functional effect is solely due to the physical bridging of two domains (a true cross-link), the monofunctional reagent will not replicate the gating shift.

• The Reversibility Check: Utilizing Dithiothreitol (DTT) to reduce the disulfide bonds. A true MTS-mediated effect must be DTT-sensitive, proving the modification was covalent, reversible, and cysteine-specific.

• State-Dependent Application: Applying the reagent in distinct gating states (e.g., closed vs. desensitized) to prove that residue accessibility changes dynamically with the channel's conformation 5.

Detailed Step-by-Step Protocols

Protocol A: Reagent Preparation and Handling

Causality Focus: MTS reagents are highly electrophilic and undergo rapid hydrolysis in aqueous solutions (half-life can be minutes at room temperature). Improper handling will result in the application of inactive sulfinates and disulfides.

• Anhydrous Solubilization: Weigh 2,2'-Bis(methanethiosulfonato)diethylpiperazine powder under strictly anhydrous conditions.

• Stock Creation: Dissolve the powder in 100% anhydrous DMSO to create a 100 mM stock. Aliquot into single-use tubes and store immediately at -80°C.

• Just-in-Time Dilution: Critical Step. Dilute the stock into the extracellular recording buffer (final concentration typically 100–500 µM) less than 1 minute before cellular perfusion. If a slight delay is unavoidable, keep the diluted aqueous solution on ice.

Protocol B: Electrophysiological Cross-linking Assay (Patch-Clamp)

Causality Focus: Kinetically separating the fast covalent binding phase from the structural locking phase ensures that the observed electrophysiological changes are due to cross-linking rather than transient pore block.

• Baseline Establishment: Achieve whole-cell patch-clamp configuration. Elicit currents using the channel's specific trigger until peak amplitude and desensitization kinetics are stable for at least 3 consecutive sweeps.

• State-Specific Trapping: Perfuse the channel with the activating ligand simultaneously with 200 µM 2,2'-Bis(methanethiosulfonato)diethylpiperazine for 15–30 seconds. Rationale: This exposes the target cysteines while they are actively transitioning through the open or desensitized conformation.

• Washout Phase: Perfuse with standard extracellular buffer for 30 seconds to remove all unreacted MTS reagent. Rationale: Prevents off-target reactions during the recovery and readout phases.

• Functional Readout: Elicit the channel current again. Quantify the fractional change in peak current and the shift in the desensitization time constant (τ).

• DTT Reversibility Check: Perfuse with 10 mM DTT for 2 minutes. Wash out the DTT, then elicit the current. Rationale: Complete recovery of baseline kinetics confirms the effect was driven by reversible disulfide bond formation, eliminating the possibility of irreversible channel rundown.

Electrophysiological workflow for validating MTS-mediated conformational locking in ion channels.

Quantitative Data Interpretation

Data derived from SCAM experiments must be carefully interpreted to distinguish between successful domain bridging and mere steric hindrance. The table below outlines the expected quantitative outcomes when validating a successful cross-link.

Experimental Condition	Expected Peak Current	Desensitization Kinetics (τ)	Mechanistic Interpretation
Wild-Type + Bifunctional MTS	No significant change	No change	No endogenous accessible cysteines; validates reagent specificity.
Double Cys Mutant + Monofunctional MTS	Minor decrease (<15%)	Minor shift	Mono-adduct formation causing local steric hindrance, but no structural lock.
Double Cys Mutant + Bifunctional MTS	Significant drop (>50%)	Drastic slowing / Arrest	Successful Cross-link. The semi-rigid piperazine linker has locked the domains, preventing normal gating transitions.
Post-DTT Washout	Recovery to Baseline	Recovery to Baseline	Validation of covalent disulfide modification.

References

• Probing conformational changes during activation of ASIC1a by an optical tweezer and by methanethiosulfonate-based cross-linkers - nih.gov - 1

• Inhibitory Tract Traps the Epithelial Na+ Channel in a Low Activity Conformation - nih.gov -2

• Methanethiosulfonate Derivatives Inhibit Current through the Ryanodine Receptor/Channel - nih.gov - 4

• A Conformation Change in the Extracellular Domain that Accompanies Desensitization of Acid-sensing Ion Channel (ASIC) 3 - nih.gov - 3

• Isobaric crosslinking mass spectrometry technology for studying conformational and structural changes in proteins and complexes - elifesciences.org -5

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• 3. A Conformation Change in the Extracellular Domain that Accompanies Desensitization of Acid-sensing Ion Channel (ASIC) 3 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Methanethiosulfonate Derivatives Inhibit Current through the Ryanodine Receptor/Channel - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Isobaric crosslinking mass spectrometry technology for studying conformational and structural changes in proteins and complexes [elifesciences.org]

Technical Notes & Optimization

Technical Support Center: Reversing 2,2'-Bis(methanethiosulfonato)diethylpiperazine Crosslinks

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and optimize the cleavage of MTS-based crosslinkers.

Mechanistic Overview

2,2'-Bis(methanethiosulfonato)diethylpiperazine is a homobifunctional, sulfhydryl-reactive crosslinker. Its methanethiosulfonate (MTS) reactive groups target free cysteines on proteins to form highly specific mixed disulfide bonds[1]. Because the resulting crosslinked complex is physically bridged by these disulfide linkages, the reaction is fully reversible using standard reducing agents such as dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP) [1].

Understanding the chemical causality behind these reducing agents is critical for downstream success. DTT drives reduction through a two-step thiol-disulfide exchange that resolves into a thermodynamically stable six-membered dithiane ring. Conversely, TCEP reduces disulfides via a direct nucleophilic attack by its central phosphorus atom, yielding a stable phosphine oxide without releasing free thiols into your sample.

Reaction & Reversal Workflow

Workflow of MTS-crosslinking and DTT/TCEP-mediated reversal with validation.

Frequently Asked Questions (FAQs)

Q: Should I choose DTT or TCEP for my specific downstream application? A: Your choice depends entirely on your next experimental step. TCEP is highly recommended for LC-MS/MS proteomics or applications requiring subsequent thiol-labeling (e.g., maleimide dyes). Because TCEP lacks free thiols, it does not compete with alkylating agents like iodoacetamide (IAA). DTT is a highly effective, economical choice for routine SDS-PAGE analysis, but residual DTT can cause unspecific side effects or mass adducts in mass spectrometry if not thoroughly removed prior to alkylation[2].

Q: Why is my crosslink failing to reverse in slightly acidic buffers? A: DTT requires a slightly alkaline environment (pH 8.0–9.0) because the reactive species is the thiolate anion. At acidic pH, DTT is protonated and inactive. If your protein requires an acidic buffer to remain stable, switch to TCEP, which maintains robust reducing power over a much broader pH range (1.5–8.5).

Troubleshooting Guide & Reagent Comparison

If you are experiencing incomplete cleavage or downstream interference, consult the quantitative comparison below to ensure your reaction parameters align with the physical properties of your chosen reducing agent.

Quantitative Comparison: DTT vs. TCEP for MTS Reversal

Parameter	Dithiothreitol (DTT)	Tris(2-carboxyethyl)phosphine (TCEP)
Mechanism of Action	Thiol-disulfide exchange	Nucleophilic attack by phosphorus
Optimal pH Range	8.0 – 9.0	1.5 – 8.5
Working Concentration	20 – 100 mM	5 – 20 mM
Alkylation Interference	High (Competes for IAA/maleimide)	Low (Compatible with IAA at <10 mM)
Reagent Stability	Low (Prone to auto-oxidation)	High (Resistant to auto-oxidation)

Common Issues & Solutions

• Issue: Incomplete reversal of the crosslink.

  • Cause: Insufficient reducing power due to DTT auto-oxidation (especially in the presence of trace metals) or suboptimal pH.

  • Solution: Always prepare DTT fresh immediately before use. If using TCEP, ensure the concentration is at least 10 mM and allow a longer incubation time (up to 45 mins) if the crosslinked site is sterically hindered.

• Issue: Protein precipitation during cleavage.

  • Cause: Unmasking of hydrophobic domains upon the dissolution of the crosslinked complex.

  • Solution: Add a chaotropic agent (e.g., 8M Urea or 6M Guanidine HCl) to your cleavage buffer to keep the monomeric proteins soluble.

Validated Experimental Protocols

To ensure scientific integrity, every protocol must act as a self-validating system. Do not assume cleavage has occurred without empirical confirmation.

Protocol A: DTT-Mediated Cleavage for Gel Electrophoresis (SDS-PAGE)

• Sample Preparation: Aliquot 20 µg of the crosslinked protein complex into a microcentrifuge tube.

• Reduction: Add freshly prepared DTT to a final concentration of 50 mM in a compatible buffer (e.g., 50 mM Tris-HCl, pH 8.0).

• Incubation: Heat the sample at 95°C for 5–10 minutes.

  • Causality: Heat denatures the tertiary structure of the protein, exposing buried disulfide crosslinks to the aqueous environment, allowing the DTT thiolate anions unhindered access to the bonds.

• Self-Validation Step: Run the reduced sample in parallel with an unreduced control (no DTT, kept at room temperature) on a non-reducing SDS-PAGE gel.

  • Validation: A successful reversal will show a distinct molecular weight shift from the high-molecular-weight crosslinked complex down to the monomeric protein bands.

Protocol B: TCEP-Mediated Cleavage for LC-MS/MS Proteomics

• Sample Preparation: Dilute the crosslinked complex in 50 mM ammonium bicarbonate (pH 7.8).

• Reduction: Add TCEP to a final concentration of 10 mM.

• Incubation: Incubate at 37°C for 45 minutes.

  • Causality: TCEP is highly active at physiological temperatures and does not require boiling, which preserves protein integrity and prevents heat-induced artifacts prior to enzymatic digestion.

• Self-Validation Step: Perform an Ellman's Reagent (DTNB) assay on a 2 µL aliquot prior to alkylation.

  • Validation: The generation of a yellow color (absorbance at 412 nm) confirms the successful unmasking of free sulfhydryls, validating the cleavage before proceeding to expensive MS analysis.

• Alkylation (In-situ): Directly add iodoacetamide (IAA) to a final concentration of 20 mM and incubate in the dark for 30 minutes.

  • Causality: Because TCEP does not contain free thiols, it will not quench the IAA. You can perform alkylation sequentially without the need to desalt or remove the reducing agent.

References

• Source: thermofisher.
• A Comparison between the Sulfhydryl Reductants Tris(2-carboxyethyl)
• Source: nih.

Sources

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. Systematic Evaluation of Protein Reduction and Alkylation Reveals Massive Unspecific Side Effects by Iodine-containing Reagents - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing reaction time and temperature for 2,2'-Bis(methanethiosulfonato)diethylpiperazine

Welcome to the Technical Support Center for bioconjugation and protein engineering. This guide provides in-depth troubleshooting, mechanistic insights, and self-validating protocols for optimizing reaction time and temperature when using 2,2'-Bis(methanethiosulfonato)diethylpiperazine , a highly reactive, homobifunctional sulfhydryl crosslinker.

Mechanistic Overview

2,2'-Bis(methanethiosulfonato)diethylpiperazine contains two methanethiosulfonate (MTS) reactive groups separated by a diethylpiperazine spacer. It reacts exclusively with free sulfhydryl groups (-SH) on cysteine residues to form stable, yet reversible, disulfide bonds[1]. The reaction proceeds via a rapid thiol-disulfide exchange: the thiolate anion (S⁻) of the protein nucleophilically attacks the sulfur atom of the MTS group, releasing methanesulfinic acid as a leaving group[1].

Because the central piperazine ring can be protonated at physiological pH, this specific crosslinker offers unique solubility profiles, but its MTS groups remain highly sensitive to environmental conditions[2].

Troubleshooting Guides & FAQs

Q: Why is my crosslinking efficiency so low even after a 2-hour incubation? A: MTS groups are highly susceptible to hydrolysis in aqueous buffers, a process that is exponentially accelerated by alkaline conditions[3]. The half-life of an MTS group is approximately 2 hours at pH 7.0, and drops to roughly 1 hour at pH 8.0[2]. A 2-hour incubation is counterproductive because the reagent rapidly loses its reactive capacity. Furthermore, prolonged incubation increases the risk of non-specific protein aggregation and disulfide scrambling. Optimal MTS reactions are extremely fast and typically reach completion within 1 to 5 minutes at room temperature[3].

Q: Should I perform the crosslinking reaction at 4°C or Room Temperature (20–25°C)? A: Temperature optimization is a balancing act between the kinetics of the thiol-disulfide exchange and the rate of MTS hydrolysis. At 20–25°C, the reaction is incredibly rapid, making it ideal for targeting surface-accessible cysteines[3]. However, if your target protein is structurally labile, or if the target cysteines are partially buried within a complex, lowering the temperature to 4°C is recommended. While 4°C slows down the crosslinking rate, it also significantly slows the hydrolysis of the MTS groups, extending the functional half-life of the crosslinker and allowing it more time to penetrate complex protein assemblies[2].

Q: How do I properly quench the reaction without reversing the crosslink? A: Because MTS crosslinkers form disulfide bonds, standard quenching methods that use reducing agents (such as DTT or β-mercaptoethanol) will cleave the newly formed crosslink, effectively erasing your experimental results[3]. To quench the reaction safely, you must block the remaining unreacted free thiols on your protein using a monovalent alkylating agent such as N-ethylmaleimide (NEM) or iodoacetamide (IAA)[4]. Alternatively, you can rapidly remove the excess crosslinker via size-exclusion desalting columns.

Q: My protein precipitates immediately upon adding the crosslinker. What is happening? A: This is typically a solvent-induced artifact. MTS reagents are hygroscopic and must be dissolved in dry, anhydrous organic solvents like DMSO or DMF immediately before use[3]. If the final concentration of DMSO in your protein sample exceeds 5% (v/v), it can induce protein denaturation and precipitation. Ensure your crosslinker stock is highly concentrated (e.g., 50 mM) so the spike-in volume remains minimal.

Self-Validating Experimental Protocol

To establish the perfect parameters for your specific protein, do not rely on a single time point. Use the following self-validating matrix to empirically determine the optimal time and temperature.

Step 1: Pre-Reaction Validation (Thiol Quantification)

• Causality: MTS only reacts with free thiols. If your cysteines are oxidized into spontaneous disulfides, the crosslinker will fail.

• Action: Quantify the free sulfhydryl concentration of your protein using Ellman's Reagent (DTNB) prior to the experiment. Ensure the protein is in a compatible, amine-free buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.2)[4].

Step 2: Reagent Preparation

• Causality: MTS hydrolyzes rapidly in water[3].

• Action: Dissolve 2,2'-Bis(methanethiosulfonato)diethylpiperazine in dry, anhydrous DMSO to create a 50 mM stock. Prepare this stock immediately before addition.

Step 3: The Time/Temperature Matrix

• Action: Aliquot your protein (1–10 μM) into two master sets: Set A (equilibrated to 4°C) and Set B (equilibrated to 25°C).

• Action: Add the crosslinker to a final concentration representing a 20-fold molar excess over the protein. Ensure final DMSO concentration is <5%.

• Action: Extract 20 μL aliquots at specific time points:

  • 4°C Set: Extract at 15, 30, and 60 minutes.

  • 25°C Set: Extract at 1, 5, and 15 minutes.

Step 4: Quenching & Post-Reaction Validation

• Causality: You must prove that the high-molecular-weight band on your gel is a specific MTS-mediated conjugate and not an irreversible aggregate.

• Action (Quench): Immediately quench each aliquot by adding NEM to a final concentration of 20 mM. Incubate for 10 minutes to block all free thiols.

• Action (Validation): Take a duplicate of your optimal crosslinked aliquot and treat it with 50 mM DTT for 15 minutes prior to SDS-PAGE[3]. The crosslinked band must completely disappear, validating the reversible disulfide nature of the MTS reaction.

Quantitative Data Summaries

The following table summarizes the causal relationship between pH, temperature, and MTS stability to guide your protocol adjustments.

Parameter	Acidic Buffer (pH 6.0)	Neutral Buffer (pH 7.0)	Mild Alkaline (pH 8.0)
MTS Hydrolysis Half-Life	~8 hours	~2 hours	~1 hour
Recommended Temperature	20–25°C	4°C or 20–25°C	4°C (Strictly)
Optimal Reaction Time	15 – 30 mins	1 – 15 mins	1 – 5 mins
Primary Application	Slow structural probing	General crosslinking	Fast surface labeling

Workflow Visualization

Workflow for optimizing and validating MTS crosslinking reactions across time and temperature.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ttuhsc.edu [ttuhsc.edu]
• 4. biolchem.huji.ac.il [biolchem.huji.ac.il]

Reference Data & Comparative Studies

A Comparative Guide to Thiol-Reactive Crosslinkers: 2,2'-Bis(methanethiosulfonato)diethylpiperazine vs. MTS-1-MTS

In the intricate world of structural biology and drug development, the precise mapping of protein architecture and interactions is paramount. Chemical crosslinking, a technique that covalently links interacting molecules, serves as a powerful tool in this endeavor.[1][2][3] Among the diverse array of crosslinking chemistries, methanethiosulfonate (MTS) reagents have gained prominence for their high specificity and rapid reactivity with sulfhydryl groups under mild conditions.[4] This guide provides an in-depth, objective comparison of two homobifunctional MTS crosslinkers: 2,2'-Bis(methanethiosulfonato)diethylpiperazine and the more commonly known 1,1-Methanediyl bismethanethiosulfonate (MTS-1-MTS). We will delve into their structural nuances, potential implications for crosslinking efficiency, and provide a comprehensive experimental framework for their direct comparison.

Unveiling the Contestants: A Structural Overview

At the heart of any crosslinker's performance lies its chemical structure. The spatial arrangement of reactive groups and the nature of the spacer arm dictate its reach, flexibility, and ultimately, its ability to bridge two target residues.

2,2'-Bis(methanethiosulfonato)diethylpiperazine is a larger, more complex molecule featuring a central piperazine ring.[5] The two methanethiosulfonate reactive groups are attached via ethyl chains to the nitrogen atoms of the piperazine ring.[5] This structure imparts a degree of conformational flexibility.

MTS-1-MTS (1,1-Methanediyl bismethanethiosulfonate) , in contrast, is the shortest in the MTS-n-MTS series, with a simple methylene (-CH2-) spacer connecting the two MTS moieties.[4] This results in a more rigid and compact crosslinker.

The key distinction lies in the spacer arm: the piperazine-based crosslinker offers a longer and potentially more flexible bridge compared to the short, rigid linker of MTS-1-MTS. This difference is hypothesized to have a significant impact on their crosslinking efficiency for different protein targets and interaction modalities.

The Mechanism of Action: A Shared Pathway

Both crosslinkers operate via the same well-established thiol-disulfide exchange mechanism.[6][7][8] The sulfur atom of the methanethiosulfonate group is highly electrophilic and readily attacked by a deprotonated thiol (thiolate) group, typically from a cysteine residue within a protein. This reaction results in the formation of a stable disulfide bond and the release of methanesulfinic acid.[4] The bifunctional nature of these reagents allows them to react with two distinct cysteine residues, thereby forming an intramolecular or intermolecular crosslink.

Crosslinking Efficiency: A Multifaceted Consideration

The efficiency of a crosslinking reaction is not an intrinsic property of the reagent alone but is influenced by a confluence of factors.[9] These include:

• Proximity and Accessibility of Target Residues: The distance between the target cysteine residues must be compatible with the spacer arm length of the crosslinker. Surface accessibility of the cysteines is also crucial for the reagent to reach its target.[9]

• Flexibility of the Crosslinker: A more flexible spacer arm, like that of the piperazine-based reagent, may be able to accommodate a wider range of distances and orientations between target cysteines, potentially leading to higher crosslinking yields in certain contexts.[10]

• Reaction Conditions: Factors such as protein concentration, pH, temperature, and incubation time all play a critical role in the reaction kinetics and overall efficiency.[2][11][12]

Given its longer and more flexible spacer, 2,2'-Bis(methanethiosulfonato)diethylpiperazine is predicted to be more efficient at capturing interactions where the target cysteines are further apart or have more conformational freedom. Conversely, the rigidity and shorter span of MTS-1-MTS may make it more suitable for probing very close and well-defined spatial relationships.

Experimental Protocol: A Head-to-Head Comparison

To empirically determine the crosslinking efficiency of these two reagents, a robust and well-controlled experimental workflow is essential. The following protocol outlines a method for comparing their performance using a model protein with engineered cysteine residues.

Objective:

To quantitatively compare the intramolecular crosslinking efficiency of 2,2'-Bis(methanethiosulfonato)diethylpiperazine and MTS-1-MTS on a target protein.

Materials:

• Purified target protein with two engineered surface-exposed cysteine residues at a known distance.

• 2,2'-Bis(methanethiosulfonato)diethylpiperazine

• MTS-1-MTS

• Reaction Buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.5)

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)

• SDS-PAGE apparatus and reagents

• Densitometry software for band quantification

• Mass spectrometer for confirmation of crosslinked peptides (optional)

Workflow Diagram:

Caption: Experimental workflow for comparing crosslinking efficiency.

Step-by-Step Methodology:

• Sample Preparation:

  • Prepare a 1 mg/mL solution of the target protein in the Reaction Buffer.

  • Prepare 10 mM stock solutions of both 2,2'-Bis(methanethiosulfonato)diethylpiperazine and MTS-1-MTS in anhydrous DMSO.[4]

• Crosslinking Reaction:

  • Set up a series of reactions for each crosslinker at varying molar excesses (e.g., 10x, 20x, 50x) relative to the protein concentration.

  • Include a no-crosslinker control.

  • Initiate the reaction by adding the appropriate volume of the crosslinker stock solution to the protein solution.

  • Incubate the reactions for 30 minutes at room temperature.[11]

• Quenching the Reaction:

  • Terminate the reaction by adding the Quenching Buffer to a final concentration of 50 mM.[11] This will consume any unreacted crosslinker.

• Analysis by SDS-PAGE:

  • Mix the quenched reaction samples with non-reducing SDS-PAGE loading buffer.

  • Separate the proteins on a suitable polyacrylamide gel.

  • Visualize the protein bands using a standard staining method (e.g., Coomassie Blue).

  • The un-crosslinked monomer will migrate at its expected molecular weight, while the intramolecularly crosslinked protein will exhibit a slightly faster migration due to its more compact structure.

• Quantification and Data Analysis:

  • Perform densitometry on the stained gel to quantify the intensity of the monomer and crosslinked protein bands.

  • Calculate the crosslinking efficiency for each condition as: % Efficiency = (Intensity of Crosslinked Band / (Intensity of Monomer Band + Intensity of Crosslinked Band)) * 100

• Confirmation by Mass Spectrometry (Optional):

  • Excise the crosslinked protein band from the gel.

  • Perform in-gel digestion with a suitable protease (e.g., trypsin).

  • Analyze the resulting peptides by mass spectrometry to identify the crosslinked peptide and confirm the site of crosslinking.[13]

Data Presentation: A Comparative Overview

The results of the proposed experiment can be effectively summarized in a table for direct comparison.

Crosslinker	Molar Excess	% Crosslinking Efficiency (Mean ± SD)
2,2'-Bis(methanethiosulfonato)diethylpiperazine	10x	Hypothetical Value
20x	Hypothetical Value
50x	Hypothetical Value
MTS-1-MTS	10x	Hypothetical Value
20x	Hypothetical Value
50x	Hypothetical Value
Control (No Crosslinker)	-	0%

Conclusion and Recommendations

The choice between 2,2'-Bis(methanethiosulfonato)diethylpiperazine and MTS-1-MTS is not a matter of one being universally superior to the other. Instead, the optimal choice is dictated by the specific structural question being addressed.

• 2,2'-Bis(methanethiosulfonato)diethylpiperazine , with its longer and more flexible spacer, is the reagent of choice for exploring interactions over larger distances and within more dynamic protein regions. Its conformational adaptability may allow for the capture of a broader range of conformational states.

• MTS-1-MTS , due to its short and rigid nature, is ideal for high-resolution mapping of residues in very close proximity. It provides more stringent distance constraints, making it a valuable tool for refining structural models.

Ultimately, an empirical approach, as outlined in the experimental protocol, is the most reliable way to determine the most effective crosslinker for a given biological system. By systematically evaluating both reagents, researchers can gain deeper and more accurate insights into the intricate architecture of the proteome.

References

• Interchim. (n.d.). MTS reagents. Retrieved from [Link]

• Lasker, K., et al. (2012). Cross-Linking Mass Spectrometry (XL-MS): an Emerging Technology for Interactomics and Structural Biology. PMC. Retrieved from [Link]

• ReMT. (2021, June 1). Thiol- and Disulfide-Based Stimulus-Responsive Soft Materials and Self-Assembling Systems. MDPI. Retrieved from [Link]

• ReMT. (2021, June 11). Thiol- and Disulfide-Based Stimulus-Responsive Soft Materials. Encyclopedia.pub. Retrieved from [Link]

• Kaback, H. R., et al. (2011). Homobifunctional cross-linking reagents. For MTS reagents, the... ResearchGate. Retrieved from [Link]

• MtoZ Biolabs. (n.d.). What Is the Experimental Workflow for Investigating Protein–Protein Interactions via Crosslinking Methods?. Retrieved from [Link]

• Rappsilber, J., et al. (2017, November 28). Combining Chemical Cross-linking and Mass Spectrometry of Intact Protein Complexes to Study the Architecture of Multi-subunit Protein Assemblies. PMC. Retrieved from [Link]

• Raines, R. T. (2008). Thiol–Disulfide Interchange: Design, Synthesis, and Evaluation of Reagents and Organocatalysts for Chemical Biology. University of Wisconsin–Madison. Retrieved from [Link]

• Warriner, S. L., et al. (2019). Rapid Mapping of Protein Interactions Using Tag‐Transfer Photocrosslinkers. PMC. Retrieved from [Link]

• Warriner, S. L., et al. (2019, March 7). Design and synthesis of cysteine-specific labels for photo-crosslinking studies. Royal Society of Chemistry. Retrieved from [Link]

• Nanotoxicology. (n.d.). MTS assay in THP-1 cells. Retrieved from [Link]

• Giles, G. I., & Jacob, C. (2013). Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways. PMC. Retrieved from [Link]

• AMSBIO. (n.d.). PRODUCT: MTS Reagent. Retrieved from [Link]

• Max Perutz Labs. (n.d.). Sample preparation guidelines for MS-based cross-linking (XL-MS). Retrieved from [Link]

• Creative Bioarray. (n.d.). MTS Tetrazolium Assay Protocol. Retrieved from [Link]

Sources

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. Crosslinking Protein Interaction Analysis | Thermo Fisher Scientific - US [thermofisher.com]
• 3. Protocol for Chemical Cross-Linking - Creative Proteomics [creative-proteomics.com]
• 4. ttuhsc.edu [ttuhsc.edu]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. mdpi.com [mdpi.com]
• 7. Thiol-and Disulfide-Based Stimulus-Responsive Soft Materials | Encyclopedia MDPI [encyclopedia.pub]
• 8. Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cross-Linking Mass Spectrometry (XL-MS): an Emerging Technology for Interactomics and Structural Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. What Is the Experimental Workflow for Investigating Protein–Protein Interactions via Crosslinking Methods? | MtoZ Biolabs [mtoz-biolabs.com]
• 12. maxperutzlabs.ac.at [maxperutzlabs.ac.at]
• 13. Combining Chemical Cross-linking and Mass Spectrometry of Intact Protein Complexes to Study the Architecture of Multi-subunit Protein Assemblies - PMC [pmc.ncbi.nlm.nih.gov]

Comparing 2,2'-Bis(methanethiosulfonato)diethylpiperazine with bismaleimide crosslinkers

Comprehensive Comparison Guide: 2,2'-Bis(methanethiosulfonato)diethylpiperazine vs. Bismaleimide Crosslinkers

As bioconjugation and structural biology advance, the precise targeting of sulfhydryl groups (cysteines) has become a cornerstone of protein engineering, complex stabilization, and topological mapping. Because free cysteines are relatively rare and often buried within protein structures, they provide highly specific handles for crosslinking.

This guide provides an in-depth technical comparison between two distinct classes of homobifunctional sulfhydryl-reactive crosslinkers: 2,2'-Bis(methanethiosulfonato)diethylpiperazine (a bis-MTS reagent) and Bismaleimides (e.g., BMOE, BMH) . While both target the same functional group, their underlying reaction mechanisms, bond stabilities, and experimental applications are fundamentally different.

Mechanistic Causality & Chemical Properties

2,2'-Bis(methanethiosulfonato)diethylpiperazine (Bis-MTS)

Bis-MTS crosslinkers react specifically with thiolate anions (S⁻) to form a mixed disulfide bond [1]. The defining characteristic of this reaction is its reversibility ; the formed disulfide linkage can be cleanly cleaved using reducing agents like Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP)[2].

• The Piperazine Core: The inclusion of a diethylpiperazine spacer in this specific molecule is not arbitrary. Tertiary amines within the piperazine ring can become protonated at physiological pH. This imparts a localized positive charge, which significantly enhances aqueous solubility compared to purely aliphatic crosslinkers and can help guide the crosslinker into negatively charged, aqueous-accessible protein pockets[1][3].

• pH Dependency: Because the reaction requires the deprotonated thiolate anion (cysteine pKa ≈ 8.3), bis-MTS crosslinking is highly efficient at slightly alkaline pH (8.0–8.5)[1].

Bismaleimides (e.g., BMOE, BMB, BMH)

Bismaleimides (BMIs) react with thiols via a Michael-type addition to form a thioether bond . This bond is highly stable and irreversible under standard physiological and denaturing conditions, making it ideal for permanent conjugations.

• Hydrolysis and pH Constraints: While maleimides are highly chemoselective for thiols at pH 6.5–7.5, at pH > 7.5 they become susceptible to two competing side reactions: off-target reactivity with primary amines (lysines) and base-catalyzed ring hydrolysis (forming unreactive maleamic acid). Therefore, strict pH control is required.

• Retro-Michael Addition: Although generally considered irreversible, it is worth noting that in the presence of high concentrations of competing thiols (like intracellular glutathione), maleimide-thiol conjugates can undergo a very slow retro-Michael addition, leading to gradual exchange over days[4].

Quantitative Comparison of Crosslinker Classes

Feature	2,2'-Bis(MTS)diethylpiperazine	Bismaleimides (e.g., BMOE)
Reactive Group	Methanethiosulfonate (MTS)	Maleimide
Target Functional Group	Sulfhydryls (-SH)	Sulfhydryls (-SH)
Bond Formed	Disulfide (-S-S-)	Thioether
Reversibility	Cleavable (via DTT, TCEP, BME)	Irreversible (Non-cleavable)
Optimal Reaction pH	7.5 – 8.5	6.5 – 7.5
Aqueous Solubility	High (due to piperazine core)	Low (often requires DMSO/DMF)
Primary Application	Structural mapping, Cys-scanning mutagenesis	Antibody-Drug Conjugates (ADCs), complex stabilization

Experimental Workflows: Self-Validating Protocols

To ensure scientific integrity, the protocols below are designed as self-validating systems. Every step includes a mechanistic rationale, and the analysis phases contain internal controls to verify the success and specificity of the crosslink.

Protocol A: Reversible Structural Mapping using 2,2'-Bis(MTS)diethylpiperazine

Objective: Map the proximity of two engineered cysteines at a protein-protein interface and validate the interaction via reduction.

• Buffer Preparation: Exchange the protein complex into a degassed reaction buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 8.0). Critical: Absolutely exclude reducing agents (DTT, BME) as they will destroy the MTS reactive groups[2][3].

• Crosslinking: Add 2,2'-Bis(MTS)diethylpiperazine at a 10- to 50-fold molar excess. Incubate at room temperature for 30 minutes. The reaction is rapid due to the high reactivity of MTS with thiolate anions[3].

• Quenching (Self-Validation Step 1): Add a 100-fold molar excess of N-ethylmaleimide (NEM) or iodoacetamide for 15 minutes. Causality: Quenching blocks all remaining unreacted free cysteines. If this step is omitted, artificial disulfide scrambling can occur during cell lysis or SDS-PAGE denaturation, leading to false-positive interactions[1].

• Analysis (Self-Validation Step 2): Divide the sample in half. Run one half on a non-reducing SDS-PAGE and the other on a reducing SDS-PAGE (containing 50 mM DTT).

  • Result: A true crosslink will appear as a high-molecular-weight band on the non-reducing gel and completely collapse back to monomeric molecular weights on the reducing gel[1].

Protocol B: Irreversible Complex Stabilization using Bismaleimide (e.g., BMOE)

Objective: Permanently lock a transient protein complex or bispecific antibody fragment for downstream purification or structural analysis.

• Buffer Preparation: Exchange the protein into a slightly acidic/neutral buffer (e.g., 100 mM Sodium Phosphate, 150 mM NaCl, pH 7.0). Causality: Maintaining pH ≤ 7.2 prevents maleimide ring hydrolysis and ensures zero cross-reactivity with lysine residues.

• Crosslinking: Dissolve BMOE in anhydrous DMSO, then add to the protein solution at a 10-fold molar excess (keep final DMSO < 5% to prevent protein unfolding). Incubate for 2 hours at room temperature[5].

• Quenching (Self-Validation Step 1): Add 10 mM DTT or BME and incubate for 15 minutes. Causality: The free thiols in DTT will rapidly consume any unreacted maleimide groups, terminating the reaction and preventing off-target conjugation during downstream processing.

• Analysis (Self-Validation Step 2): Run the sample on a reducing SDS-PAGE.

  • Result: Because the thioether bond is irreversible, the crosslinked complex will remain fully intact despite the presence of denaturants and reducing agents, proving the stability of the covalent linkage[5].

Workflow Visualization

Workflow comparison: Cleavable Bis-MTS vs. Irreversible Bismaleimide crosslinking.

Application Suitability & Expert Insights

When to choose 2,2'-Bis(methanethiosulfonato)diethylpiperazine: Select this reagent when conducting Cysteine-Scanning Mutagenesis or mapping the topology of membrane proteins (e.g., ion channels, transporters)[1][3]. The ability to crosslink a complex in its native state, purify it, and then cleave the crosslink allows researchers to definitively prove that two engineered cysteines were in close spatial proximity without permanently altering the protein for downstream mass spectrometry (MS) analysis.

When to choose Bismaleimides: Select BMIs (like BMOE or BMH) when structural permanence is the ultimate goal. This includes the generation of Bispecific Antibodies (bisFabs) [5], the synthesis of Antibody-Drug Conjugates (ADCs), or the rigid stabilization of highly transient multi-protein complexes prior to Cryogenic Electron Microscopy (Cryo-EM) or X-ray crystallography. The thioether bond ensures the complex will not dissociate during harsh purification gradients or prolonged storage.

References

• Manipulation of Glutathione-Mediated Degradation of Thiol–Maleimide Conjugates - ACS Publications -[Link]

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• Structure-based analysis of CysZ-mediated cellular uptake of sulfate - National Institutes of Health (NIH) -[Link]

• Design and synthesis of cysteine-specific labels for photo-crosslinking studies - Royal Society of Chemistry (RSC) -[Link]

• bisFabs: Tools for rapidly screening hybridoma IgGs for their activities as bispecific antibodies - Taylor & Francis -[Link]

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Precision in Protein Topography: Advantages of Piperazine-Linked MTS Reagents Over Aliphatic bis-MTS Compounds

As a Senior Application Scientist specializing in structural pharmacology and protein engineering, I frequently encounter the limitations of traditional biochemical tools when mapping the dynamic topography of membrane proteins. The Substituted Cysteine Accessibility Method (SCAM) has long been the gold standard for probing the conformational states of ion channels, transporters, and G-protein coupled receptors (GPCRs). In SCAM, bifunctional methanethiosulfonate (bis-MTS) cross-linkers are deployed as "molecular rulers" to measure the distance between two engineered cysteine residues [1].

However, not all molecular rulers are created equal. This guide provides an in-depth, objective comparison between traditional aliphatic bis-MTS compounds and advanced piperazine-linked MTS reagents, detailing the mechanistic causality behind their performance differences and providing validated experimental workflows for precision distance mapping.

The Mechanistic Flaw of Aliphatic bis-MTS Compounds

Traditionally, researchers have relied on aliphatic bis-MTS reagents—often denoted as M-n-M, where n represents the number of methylene groups (e.g., 1,2-ethanediyl bismethanethiosulfonate [M-2-M] to 1,10-decanediyl bismethanethiosulfonate [M-10-M]).

While these reagents are highly reactive, their polymethylene chains are intrinsically flexible. This flexibility introduces a critical thermodynamic and structural flaw: entropic bending . An aliphatic cross-linker with a fully extended length of 15 Å can easily adopt a bent conformation to cross-link two cysteine residues that are only 8 Å apart [1]. Consequently, a positive cross-linking result with an aliphatic bis-MTS only establishes a maximum distance constraint, leaving the minimum distance ambiguous. Furthermore, the hydrophobic nature of long aliphatic chains drastically reduces their aqueous solubility, necessitating high concentrations of dimethyl sulfoxide (DMSO), which can perturb delicate membrane protein conformations.

The Piperazine-Linked Advantage: A True Molecular Ruler

To overcome the ambiguity of flexible chains, structurally rigid bis-MTS reagents incorporating piperazine or benzene-piperazine cores (such as bMTSp) were developed [1]. The inclusion of the piperazine ring provides three distinct advantages:

• Conformational Rigidity: The heterocyclic ring restricts the degrees of rotational freedom. A piperazine-linked MTS reagent acts as a rigid strut. If its extended length is 12 Å, it will only successfully cross-link cysteines separated by approximately 12 Å. It establishes both a strict lower and upper limit for distance mapping.

• Favorable Thermodynamics: For a flexible aliphatic chain, the entropic penalty of restricting the chain into a specific conformation to reach the second cysteine is high. For a rigid piperazine linker, the pre-organized geometry minimizes this entropic penalty, accelerating the second cross-linking event if the distance perfectly matches the target cysteines.

• Enhanced Aqueous Solubility: The nitrogen atoms within the piperazine ring can be protonated at physiological pH. This drastically improves the water solubility of the reagent, allowing for lower organic solvent concentrations during live-cell or isolated-membrane assays.

Quantitative and Qualitative Comparison

Property	Aliphatic bis-MTS (e.g., M-10-M)	Piperazine-Linked bis-MTS (e.g., bMTSp)
Conformational Flexibility	High (Polymethylene chain)	Low (Rigid heterocyclic core)
Distance Predictability	Poor (Bends to cross-link shorter distances)	Excellent (Strict upper and lower limits)
Aqueous Solubility	Low (Requires high DMSO concentration)	High (Protonatable nitrogen atoms)
Entropic Penalty of Binding	High (Loss of conformational freedom)	Low (Pre-organized rigid geometry)
Intramolecular Quenching Risk	Moderate to High	Low

Visualizing the Cross-Linking Dynamics

To understand why piperazine-linked reagents yield superior structural data, we must look at the thermodynamic pathways of the cross-linking reaction.

Fig 1. Thermodynamic pathways of cross-linking for flexible versus rigid bis-MTS reagents.

Self-Validating Experimental Protocol: Precision Distance Mapping

When executing SCAM, the protocol must be a self-validating system. A common pitfall in bis-MTS cross-linking is the occurrence of intermolecular cross-linking (between two different receptors) rather than the intended intramolecular cross-linking (within the same receptor). The following protocol utilizes low reagent concentrations and a monofunctional MTS control to guarantee data integrity [2].

Phase 1: Preparation and Mutagenesis

• Site-Directed Mutagenesis: Engineer pairs of cysteine residues into the target protein (e.g., an ion channel) at positions hypothesized to undergo distance changes during gating. Ensure the background protein is ideally "cysteine-free" or that endogenous cysteines are inaccessible.

• Heterologous Expression: Express the mutant proteins in a suitable system (e.g., HEK293 cells or Xenopus oocytes) to allow for functional readouts like patch-clamp electrophysiology.

Phase 2: The Cross-Linking Assay

Causality Note: MTS reagents react specifically with the deprotonated thiolate anion (S⁻) rather than the protonated thiol (SH). Therefore, buffers must be maintained at a physiological pH (7.3–7.5) to ensure a sufficient population of reactive thiolate anions without causing rapid hydrolysis of the MTS reagent.

• Baseline Recording: Establish a stable baseline functional readout (e.g., peak current amplitude) for the mutant channel.

• Reagent Application: Apply the piperazine-linked bis-MTS reagent at a strictly low concentration (1 µM).

  • Causality Note: Using a low concentration (≤1 µM) is critical. High concentrations increase the probability that two separate bis-MTS molecules will react with the two cysteines (capping them) before a single bis-MTS molecule can bridge them.

• Incubation: Allow 1 to 3 minutes for the reaction to occur. Rigid linkers may exhibit slower apparent reaction kinetics if the protein is highly dynamic, as they must wait for the protein to adopt the exact conformation that matches the linker's length [1].

• Washout and Measurement: Wash out the unreacted reagent and measure the functional readout. A permanent change in function (e.g., irreversible inhibition of current) indicates successful cross-linking.

Phase 3: System Validation (The Control Pathway)

To prove that the functional change was caused by specific bis-MTS cross-linking and not a non-specific artifact, you must run a parallel control using a monofunctional reagent (e.g., MTSEA or MTSET) [3].

• Monofunctional Capping: On a fresh cell expressing the same mutant, apply an excess of MTSEA (1 mM) to cap the individual cysteines without cross-linking them.

• Challenge with bis-MTS: Wash out the MTSEA, then apply the piperazine-linked bis-MTS reagent.

• Validation: If the prior application of MTSEA completely prevents the functional effect of the bis-MTS reagent, you have successfully validated that the bis-MTS effect is entirely dependent on the specific availability of those engineered cysteines.

Fig 2. Step-by-step workflow for Substituted Cysteine Accessibility Method (SCAM) distance mapping.

Conclusion

For structural biologists and drug development professionals, the transition from aliphatic bis-MTS compounds to piperazine-linked MTS reagents represents a shift from estimation to precision. By eliminating the entropic ambiguity of flexible polymethylene chains, piperazine-linked reagents provide the strict geometric constraints required to validate high-resolution computational models and cryo-EM structures of dynamic membrane proteins.

References

• Baranovic, J., Plested, A. J. R., et al. (2018). "Auxiliary subunits keep AMPA receptors compact during activation and desensitization." eLife. Available at: [Link]

• Kulkarni, A., et al. (2015). "Thiol-Reactive Analogues of Galanthamine, Codeine, and Morphine as Potential Probes to Interrogate Allosteric Binding within Nicotinic Acetylcholine Receptors." Australian Journal of Chemistry. Available at: [Link] (Note: Linked via ConnectSci repository standards).

• Chen, R., et al. (2010). "Antagonist-Induced Conformational Changes in Dopamine Transporter Extracellular Loop Two Involve Residues in a Potential Salt Bridge." NCBI PubMed Central. Available at:[Link]

Reversibility in Focus: A Comparative Guide to 2,2'-Bis(methanethiosulfonato)diethylpiperazine and Irreversible Crosslinkers

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of bioconjugation and drug delivery, the choice of a crosslinking agent is a critical decision that profoundly impacts the stability, efficacy, and safety of the final product. This guide provides an in-depth, objective comparison between the reversible crosslinker, 2,2'-Bis(methanethiosulfonato)diethylpiperazine, and commonly used irreversible crosslinkers. By examining their mechanisms, presenting supporting experimental data, and offering detailed protocols, this document aims to equip you with the knowledge to make informed decisions for your research and development endeavors.

The Critical Choice: Reversible vs. Irreversible Crosslinking

Crosslinking, the process of chemically joining two or more molecules with a covalent bond, is a cornerstone of modern biotechnology.[1] It is fundamental in creating antibody-drug conjugates (ADCs), developing hydrogels for tissue engineering, and immobilizing biomolecules for diagnostic assays.[2][3] The nature of this chemical bridge—whether it can be broken or not—defines the two major classes of crosslinkers: reversible and irreversible.

Irreversible crosslinkers form stable, permanent covalent bonds between molecules.[2] This stability is often desired in applications where a durable connection is paramount.[2] However, this permanence can be a significant drawback when controlled release of a payload or disassembly of a conjugate is required.

Reversible crosslinkers , in contrast, contain linkages that can be cleaved under specific physiological or chemical conditions. This "on-demand" dissociation offers a powerful tool for applications such as targeted drug delivery, where the therapeutic agent must be released at a specific site of action. 2,2'-Bis(methanethiosulfonato)diethylpiperazine falls into this category, utilizing a disulfide bond that is susceptible to cleavage by reducing agents.[4][5]

Mechanism of Action: A Tale of Two Chemistries

The fundamental difference between these two classes of crosslinkers lies in their reaction chemistry and the resulting covalent bond.

2,2'-Bis(methanethiosulfonato)diethylpiperazine: The Reversible Disulfide Bridge

2,2'-Bis(methanethiosulfonato)diethylpiperazine belongs to the family of methanethiosulfonate (MTS) reagents. These compounds react specifically and rapidly with sulfhydryl groups (thiols), such as those found in cysteine residues of proteins, to form a disulfide bond.[4] This reaction is highly efficient, often achieving stoichiometric modification under mild conditions.[4]

The key feature of the resulting disulfide bond is its reversibility. It can be readily cleaved by the addition of reducing agents like dithiothreitol (DTT) or β-mercaptoethanol, regenerating the original thiol groups.[4] This controlled cleavage is particularly advantageous in biological systems where a reducing environment, such as that found inside cells, can trigger the release of a conjugated molecule.[6]

Diagram: Reversible Crosslinking with 2,2'-Bis(methanethiosulfonato)diethylpiperazine

Caption: Reversible crosslinking and cleavage mechanism.

Irreversible Crosslinkers: Forging a Permanent Link

Irreversible crosslinkers employ a variety of chemistries to form highly stable bonds that are not readily cleaved under physiological conditions. Common examples include:

• Maleimides: These are highly popular for their specific reaction with sulfhydryl groups, forming a stable thioether bond.[7][8] While generally considered irreversible, the stability of the maleimide-thiol linkage can be influenced by factors such as the local chemical environment and can be susceptible to a retro-Michael reaction, leading to deconjugation.[9][10]

• NHS Esters (N-Hydroxysuccinimide esters): These react with primary amines (like those on lysine residues) to form stable amide bonds.[1][7]

• Carbodiimides (e.g., EDC): These are "zero-length" crosslinkers that facilitate the direct conjugation of carboxyl groups to primary amines, forming an amide bond without becoming part of the final linkage.[7]

• Other Chemistries: A diverse array of other functionalities, such as those used in Paal-Knorr conjugation (forming irreversible pyrrole linkages with lysines) and reactions with epoxides, also create permanent connections.[11][12]

Diagram: Irreversible Crosslinking with a Maleimide-based Crosslinker

Caption: Irreversible crosslinking forming a stable thioether bond.

Performance Comparison: Stability and Release

The choice between a reversible and an irreversible crosslinker hinges on the desired stability of the conjugate in different environments and the necessity of payload release.

Feature	2,2'-Bis(methanethiosulfonato)diethylpiperazine (Reversible)	Irreversible Crosslinkers (e.g., Maleimides, NHS Esters)
Bond Type	Disulfide	Thioether, Amide, etc.
Stability in Circulation	Generally stable, but can be susceptible to thiol-disulfide exchange with molecules like albumin.	High stability in circulation is a key advantage, although some maleimide-based linkers can exhibit instability.[9][10]
Cleavage Mechanism	Reduction of the disulfide bond by reducing agents (e.g., glutathione) present at higher concentrations inside cells.[6]	Typically requires enzymatic degradation of the entire protein or antibody to release the payload, often within the lysosome.[13][14]
Payload Release	Controlled release of the unmodified payload in a reducing environment.	Release of the payload with an attached linker and amino acid residue.[14]
"Bystander Effect"	The released, cell-permeable payload can potentially kill neighboring antigen-negative tumor cells.[14]	Generally limited bystander effect as the released payload is often less membrane-permeable.[14]

Experimental Protocols

To provide a practical understanding of how to work with these crosslinkers, the following are representative experimental protocols.

Protocol 1: Reversible Crosslinking of a Protein with 2,2'-Bis(methanethiosulfonato)diethylpiperazine

Objective: To conjugate two protein molecules containing free sulfhydryl groups using a reversible disulfide bond.

Materials:

• Protein solution (e.g., Bovine Serum Albumin, BSA) in a suitable buffer (e.g., Phosphate Buffered Saline, PBS, pH 7.2-7.5).

• 2,2'-Bis(methanethiosulfonato)diethylpiperazine solution in a compatible solvent (e.g., DMSO).

• Reducing agent (e.g., Dithiothreitol, DTT) for cleavage.

• Desalting column or dialysis equipment for purification.

• SDS-PAGE analysis equipment.

Procedure:

• Protein Preparation: Ensure the protein solution is free of any reducing agents from previous purification steps. If necessary, perform a buffer exchange into PBS.

• Crosslinking Reaction:

  • To the protein solution, add the 2,2'-Bis(methanethiosulfonato)diethylpiperazine solution to achieve a desired molar excess (e.g., 10 to 20-fold) over the protein's sulfhydryl content.

  • Incubate the reaction mixture at room temperature for 1-2 hours with gentle mixing.

• Purification: Remove excess, unreacted crosslinker using a desalting column or by dialysis against PBS.

• Analysis of Crosslinking:

  • Run the crosslinked protein sample on a non-reducing SDS-PAGE gel. The appearance of higher molecular weight bands corresponding to dimers or oligomers confirms successful crosslinking.

  • Run a parallel sample on a reducing SDS-PAGE gel (with DTT or β-mercaptoethanol in the sample buffer). The disappearance of the higher molecular weight bands and the reappearance of the monomeric protein band will confirm the reversibility of the crosslinking.

Diagram: Experimental Workflow for Reversible Crosslinking

Caption: Workflow for reversible protein crosslinking and analysis.

Protocol 2: Irreversible Crosslinking of a Protein with an NHS-Ester Crosslinker

Objective: To irreversibly conjugate two protein molecules via their primary amine groups.

Materials:

• Protein solution in an amine-free buffer (e.g., PBS, pH 7.2-8.0).

• Homobifunctional NHS-ester crosslinker (e.g., DSS, disuccinimidyl suberate) dissolved in a dry, aprotic solvent (e.g., DMSO).[7]

• Quenching solution (e.g., 1M Tris-HCl, pH 7.5).

• Desalting column or dialysis equipment.

• SDS-PAGE analysis equipment.

Procedure:

• Protein Preparation: Ensure the protein is in a buffer that does not contain primary amines (e.g., Tris or glycine) as these will compete with the reaction.

• Crosslinking Reaction:

  • Add the NHS-ester crosslinker solution to the protein solution to a final concentration typically in the range of 0.25 to 2 mM.[15]

  • Incubate the reaction for 30-60 minutes at room temperature.

• Quenching: Stop the reaction by adding the quenching solution to a final concentration of 20-50 mM. This will hydrolyze any unreacted NHS-ester groups.

• Purification: Remove excess crosslinker and reaction byproducts by a desalting column or dialysis.

• Analysis:

  • Analyze the sample by SDS-PAGE. The presence of higher molecular weight bands that persist even under reducing conditions confirms successful irreversible crosslinking.

Conclusion: Selecting the Right Tool for the Job

The decision to use a reversible or an irreversible crosslinker is not a matter of one being universally superior to the other, but rather a strategic choice based on the specific application.

Choose 2,2'-Bis(methanethiosulfonato)diethylpiperazine or other reversible crosslinkers when:

• Controlled release of a payload at a target site with a reducing environment is desired (e.g., intracellular drug delivery).

• The temporary formation of a conjugate is needed for a specific process, after which the components need to be separated.

• Studying protein-protein interactions where the ability to dissociate the complex is beneficial for analysis.[16]

Choose irreversible crosslinkers when:

• A highly stable and permanent linkage is required for the lifetime of the molecule (e.g., creating stable antibody-enzyme conjugates for immunoassays).

• The application demands high in vivo stability and premature payload release would lead to off-target toxicity.[9]

• The mechanism of action involves the degradation of the entire conjugate within the target cell.[14]

By carefully considering the chemical properties, stability, and release mechanisms of both reversible and irreversible crosslinkers, researchers can design and synthesize bioconjugates with optimized performance for a wide range of therapeutic and diagnostic applications.

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• ACS Publications. Cleavable Cross-Linkers and Mass Spectrometry for the Ultimate Task of Profiling Protein–Protein Interaction Networks in Vivo. Available at: [Link].

• National Institutes of Health. Hydrolytically Stable Maleimide-end Functionalized Polymers for Site-Specific Protein Conjugation. Available at: [Link].

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• ACS Publications. Understanding How the Stability of the Thiol-Maleimide Linkage Impacts the Pharmacokinetics of Lysine-Linked Antibody–Maytansinoid Conjugates. Available at: [Link].

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